3,6-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid

• IUPAC Name: 3,6-dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid
• InChI: InChI=1S/C19H17NO2/c1-11-4-7-14(8-5-11)18-13(3)17(19(21)22)15-10-12(2)6-9-16(15)20-18/h4-10H,1-3H3,(H,21,22)
• InChI Key: MAJOXBWPHXTLRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C)C(=C2C)C(=O)O
• Molecular Formula: C19H17NO2
• Molecular Weight: 291.3 g/mol

Description

“3,6-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid” is a chemical compound with the CAS Number: 898162-33-9. It has a molecular weight of 291.35. This compound is used for proteomics research.

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular weight of 291.35. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Medicinal Chemistry and Biological Applications

• Carboxamide derivatives of benzo[b][1,6]naphthyridines, structurally related to quinoline derivatives, have shown potent cytotoxic activity against various cancer cell lines, including murine P388 leukemia and human Jurkat leukemia, with some compounds exhibiting IC(50) values less than 10 nM. This demonstrates the potential of quinoline derivatives in cancer treatment (Deady et al., 2003).

Photophysical Properties and Material Science

• Amino derivatives of 1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline have been studied for their photophysical properties, including solvatochromism and acidochromism. These properties are crucial for the development of molecular logic switches, indicating the application of quinoline derivatives in advanced material sciences (Uchacz et al., 2016).

Organic Synthesis and Chemical Methodologies

• The practical and large-scale synthesis of octahydrobenzo[g]quinolines, which are important intermediates for pharmaceutically active compounds, showcases the relevance of quinoline derivatives in the pharmaceutical industry. These syntheses emphasize the importance of quinoline frameworks in the development of various therapeutic agents (Bänziger et al., 2000).

• Novel synthesis methods for methylenedioxy-bearing quinoline derivatives indicate the versatility of quinoline frameworks in chemical synthesis, providing pathways to new compounds with potential biological activities (Gao et al., 2011).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information about the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.

Future Directions

As for future directions, “3,6-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid” is used for proteomics research. It could potentially be used in the development of new drugs or therapeutic agents, but more research is needed in this area.